Cas no 88741-25-7 (2-Pentenamide, 2-[1-(methylimino)ethyl]-4-oxo-N-phenyl-)

2-Pentenamide, 2-[1-(methylimino)ethyl]-4-oxo-N-phenyl- structure
88741-25-7 structure
Product Name:2-Pentenamide, 2-[1-(methylimino)ethyl]-4-oxo-N-phenyl-
CAS No:88741-25-7
MF:C14H16N2O2
MW:244.289043426514
CID:622606
PubChem ID:71319938
Update Time:2025-04-19

2-Pentenamide, 2-[1-(methylimino)ethyl]-4-oxo-N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Pentenamide, 2-[1-(methylimino)ethyl]-4-oxo-N-phenyl-
    • 2-(C,N-dimethylcarbonimidoyl)-4-oxo-N-phenylpent-2-enamide
    • DTXSID40749926
    • 88741-25-7
    • 2-[(1E)-N-Methylethanimidoyl]-4-oxo-N-phenylpent-2-enamide
    • Inchi: 1S/C14H16N2O2/c1-10(17)9-13(11(2)15-3)14(18)16-12-7-5-4-6-8-12/h4-9H,1-3H3,(H,16,18)/b13-9?,15-11+
    • InChI Key: XMAALXLZBVBNQJ-CZPCEQJISA-N
    • SMILES: O=C(C(=CC(C)=O)/C(/C)=N/C)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 244.121177757g/mol
  • Monoisotopic Mass: 244.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.1
  • Topological Polar Surface Area: 58.5Ų
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